1-Benzofuran-6-amine hydrochloride

• IUPAC Name: 1-benzofuran-6-amine;hydrochloride
• InChI: InChI=1S/C8H7NO.ClH/c9-7-2-1-6-3-4-10-8(6)5-7;/h1-5H,9H2;1H
• InChI Key: FAFOIXPWCMVJEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CO2)N.Cl
• Molecular Formula: C8H8ClNO
• Molecular Weight: 169.61 g/mol
• CAS RN: 860691-97-0

Description

1-Benzofuran-6-amine hydrochloride is a chemical compound with the molecular weight of 169.61. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature. Benzofuran compounds have been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran synthesis involves a range of methods, including the use of Grignard reagents, free radical cyclization cascades, and proton quantum tunneling. These methods have been used to construct complex benzofuran derivatives and are conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code 1S/C8H7NO.ClH/c9-7-2-1-6-3-4-10-8(6)5-7;/h1-5H,9H2;1H. This indicates that the compound is composed of a benzofuran ring with an amine group attached at the 6th position, and it is in its hydrochloride salt form.

Chemical Reactions Analysis

Benzofurans, including this compound, are important intermediates for the synthesis of a variety of useful and novel heterocyclic systems. They have been found to react with various compounds, leading to a wide range of products.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 204-205°C. . The compound is stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Antioxidant Activity

A novel synthesis method for benzofuran derivatives through a three-component Strecker-type reaction was developed, showcasing the simplicity and effectiveness of the synthesis with high yield and atom economy. The synthesized compounds demonstrated significant antioxidant activity, highlighting their potential as antioxidants in various applications (Ezzatzadeh & Hossaini, 2018).

Cholinesterase Inhibitory Activity

Benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives were synthesized and identified as potent butyrylcholinesterase inhibitors. These compounds also showed good inhibitory effects on Aβ self-aggregation, suggesting their potential in Alzheimer's disease treatment (Abedinifar et al., 2018).

Synthesis and Biological Evaluation of Derivatives

The study on sesbagrandiflorains A and B led to the structural revision of these compounds and the synthesis of new derivatives. These derivatives showed moderate antibacterial activity and respectable cytotoxicity against melanoma cancer cell lines, indicating their potential in cancer therapy (Noviany et al., 2020).

Electrochemical Synthesis of Benzofuran Derivative

An electrochemical study demonstrated the synthesis of a new benzofuran derivative through an electro-decarboxylation reaction, offering a novel pathway for the synthesis of benzofuran compounds with potential applications in material science (Moghaddam et al., 2006).

Diversity-Oriented Synthesis

Efficient synthetic protocols for preparing libraries based on benzofuran and 2,3-dihydrobenzofuran scaffolds were reported. These compounds are core components in many biologically active compounds, including approved drugs, showcasing the importance of benzofuran derivatives in pharmaceutical development (Qin et al., 2017).

Safety and Hazards

The safety information for 1-Benzofuran-6-amine hydrochloride indicates that it has the GHS07 pictogram, with the signal word "Warning". The hazard statements include H302, H315, H319, and H335, which correspond to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively.

Future Directions

Benzofuran compounds, including 1-Benzofuran-6-amine hydrochloride, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications. Future research may focus on further exploring the biological activities of these compounds, developing novel methods for their synthesis, and investigating their potential as drug lead compounds.